3-(2-hydroxy-3,5-diiodophenyl)-2-(4-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-3-(2-hydroxy-3,5-diiodophenyl)-2-(4-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C15H8I2N2O3/c16-12-6-10(15(20)14(17)7-12)5-11(8-18)9-1-3-13(4-2-9)19(21)22/h1-7,20H/b11-5+
• InChI Key: INLMRUGHOYKJCC-VZUCSPMQSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=CC2=C(C(=CC(=C2)I)I)O)C#N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C(=C/C2=C(C(=CC(=C2)I)I)O)/C#N)[N+](=O)[O-]
• Molecular Formula: C15H8I2N2O3
• Molecular Weight: 518.04 g/mol

Description

3-(2-hydroxy-3,5-diiodophenyl)-2-(4-nitrophenyl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as DIANNA and is a derivative of acrylonitrile.

Mechanism of Action

The mechanism of action of DIANNA is not well-understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to a decrease in the production of certain proteins that are involved in various physiological processes.
Biochemical and Physiological Effects:
DIANNA has been found to have several biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from oxidative damage. DIANNA has also been found to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using DIANNA in lab experiments include its high yield and unique chemical structure, which makes it an excellent candidate for the synthesis of new materials. However, one of the limitations of using DIANNA is its potential toxicity, which requires careful handling in the laboratory.

Future Directions

There are several future directions for the research on DIANNA. One of the significant areas of research is in the development of new polymers and copolymers using DIANNA as a building block. Another area of research is in the development of new drugs that can target specific enzymes in the body, which can lead to the development of new treatments for various diseases.
In conclusion, DIANNA is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. The synthesis of DIANNA involves the reaction of 2-hydroxy-3,5-diiodobenzaldehyde with 4-nitrophenylacetonitrile in the presence of a base. DIANNA has been extensively studied for its potential applications in various fields of scientific research, including the development of new materials and drugs. Future research on DIANNA is expected to lead to the development of new treatments for various diseases and the synthesis of new materials with unique properties.

Scientific Research Applications

DIANNA has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is in the development of new materials. DIANNA has been found to be an excellent candidate for the synthesis of new polymers and copolymers due to its unique chemical structure.